ethyl 2-methyl-3-[(2-methylbenzoyl)amino]benzoate

• IUPAC Name: ethyl 2-methyl-3-[(2-methylbenzoyl)amino]benzoate
• InChI: InChI=1S/C18H19NO3/c1-4-22-18(21)15-10-7-11-16(13(15)3)19-17(20)14-9-6-5-8-12(14)2/h5-11H,4H2,1-3H3,(H,19,20)
• InChI Key: XISUACWLYBIMLI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=CC=C1)NC(=O)C2=CC=CC=C2C)C
• Molecular Formula: C18H19NO3
• Molecular Weight: 297.3 g/mol

Description

Ethyl 2-methyl-3-[(2-methylbenzoyl)amino]benzoate, also known as EMA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. EMA is a white crystalline powder that is soluble in organic solvents.

Mechanism of Action

The mechanism of action of ethyl 2-methyl-3-[(2-methylbenzoyl)amino]benzoate is not fully understood. However, it has been suggested that this compound may exert its anti-inflammatory and anti-tumor effects by inhibiting the production of certain cytokines and growth factors. It has also been proposed that this compound may act as an antioxidant, protecting cells from oxidative damage.
Biochemical and Physiological Effects:
Studies have shown that this compound has a variety of biochemical and physiological effects. In animal studies, this compound has been found to reduce inflammation and tumor growth. It has also been shown to improve cognitive function and memory in mice. In vitro studies have demonstrated that this compound can induce cell death in cancer cells and inhibit the growth of bacteria and fungi.

Advantages and Limitations for Lab Experiments

Ethyl 2-methyl-3-[(2-methylbenzoyl)amino]benzoate has several advantages for use in lab experiments. It is relatively easy to synthesize and is stable under normal laboratory conditions. However, this compound is not very water-soluble, which can limit its use in certain experiments. Additionally, this compound has not been extensively studied for its toxicity, so caution should be exercised when handling the compound.

Future Directions

There are several future directions for research on ethyl 2-methyl-3-[(2-methylbenzoyl)amino]benzoate. One area of interest is the development of new drugs based on the structure of this compound. Another area of research is the investigation of this compound's potential as an insecticide or fungicide. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in medicine and materials science.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is relatively easy to synthesize and has been found to have anti-inflammatory, anti-tumor, and cognitive-enhancing effects. However, further research is needed to fully understand the mechanism of action of this compound and its potential applications.

Scientific Research Applications

Ethyl 2-methyl-3-[(2-methylbenzoyl)amino]benzoate has been extensively studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, this compound has been found to have anti-inflammatory and anti-tumor properties. It has also been studied for its potential use in the treatment of Alzheimer's disease. In agriculture, this compound has been tested for its ability to control insect pests and plant diseases. In materials science, this compound has been studied for its use in the development of new polymers and coatings.